(r)-1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid

Specification

• CAS No.: 1217723-28-8
• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
• Standard InChI: InChI=1S/C25H28N2O6/c1-25(2,3)33-23(30)26-12-13-27(21(14-26)22(28)29)24(31)32-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,28,29)/t21-/m1/s1
• Standard InChI Key: QXTDDEUDYKMSQN-OAQYLSRUSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN([C@H](C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Introduction

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid is a complex organic compound that has garnered attention in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes both fluorenyl and tert-butoxycarbonyl (Boc) protecting groups attached to a piperazine ring. The compound's molecular formula is C25H28N2O6, and its molecular weight is approximately 452.5 g/mol.

Synthesis and Applications

The synthesis of this compound typically involves the protection of a piperazine-2-carboxylic acid with Fmoc and Boc groups. This process is crucial in peptide synthesis and the preparation of complex organic molecules, where selective deprotection is necessary.

While specific applications of this compound are not widely documented, its structure suggests potential use in the synthesis of pharmaceuticals or as an intermediate in organic synthesis. The presence of protecting groups indicates its utility in controlled reactions where selective deprotection is required.

Safety and Handling

Handling of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid requires caution due to its chemical properties. It is classified as a hazardous substance, with warnings for skin and eye irritation, and potential respiratory issues upon inhalation. Proper protective equipment and ventilation are recommended when handling this compound.